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Compound of Interest

Compound Name: Phenytoin-15n2,13c

Cat. No.: B12404518

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical guide to the synthesis and
characterization of the isotopically labeled compound, Phenytoin-15N2,13C. This stable
isotope-labeled analog of the widely used anticonvulsant drug, Phenytoin, serves as an
invaluable internal standard for quantitative bioanalytical studies, enabling precise and
accurate pharmacokinetic and metabolic profiling. This document outlines a detailed synthetic
protocol, methods for characterization, and relevant biological pathway information.

Synthesis of Phenytoin-15N2,13C

The synthesis of Phenytoin-15N2,13C is achieved through a convergent synthesis strategy,
culminating in the condensation of isotopically labeled precursors: [carbonyl-13C]-Benzil and
[15N2]-Urea. The overall synthetic scheme is presented below.

Synthetic Scheme

The synthesis is a modification of the classical Biltz synthesis of hydantoins.
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Step 3: Condensation to Phenytoin-15N2,13C
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Step 2: Synthesis of [15N2]-Urea
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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